Cas no 443125-98-2 (5-Bromo-2-(3,4-dichlorobenzyl)oxybenzaldehyde)

5-Bromo-2-(3,4-dichlorobenzyl)oxybenzaldehyde structure
443125-98-2 structure
Product Name:5-Bromo-2-(3,4-dichlorobenzyl)oxybenzaldehyde
CAS No:443125-98-2
MF:C14H9BrCl2O2
MW:360.030061483383
MDL:MFCD02629606
CID:2951605
PubChem ID:1190987
Update Time:2025-04-21

5-Bromo-2-(3,4-dichlorobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-溴-2-(3,4-二氯苄基)氧基-苯甲醛
    • 5-bromo-2-[(3,4-dichlorobenzyl)oxy]benzaldehyde
    • 5-bromo-2-[(3,4-dichlorophenyl)methoxy]benzaldehyde
    • 5-Bromo-2-((3,4-dichlorobenzyl)oxy)benzaldehyde
    • Oprea1_264413
    • Oprea1_541459
    • BBL013993
    • STK347069
    • VS-04095
    • H21486
    • ALBB-001435
    • 443125-98-2
    • Z26356307
    • CS-0118299
    • EN300-1189049
    • AKOS000287429
    • MFCD02629606
    • 5-Bromo-2-(3,4-dichlorobenzyl)oxybenzaldehyde
    • MDL: MFCD02629606
    • Inchi: 1S/C14H9BrCl2O2/c15-11-2-4-14(10(6-11)7-18)19-8-9-1-3-12(16)13(17)5-9/h1-7H,8H2
    • InChI Key: PWVKPFOSNRCOIU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=O)C=1)OCC1C=CC(=C(C=1)Cl)Cl

Computed Properties

  • Exact Mass: 357.91630Da
  • Monoisotopic Mass: 357.91630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 458.5±40.0 °C at 760 mmHg
  • Flash Point: 231.1±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

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